Cy5-PEG5-Azide
Overview
Description
Cy5-PEG5-azide is a Cy5 labeled near infrared fluorescent (NIR) PEG derivative dye (Abs 650 nm/Emi 670 nm) containing an azide group, which enables Click Chemistry. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent can be used to label alkyne-bearing molecules or biomolecules with Cy5 dye.
Scientific Research Applications
Cytokines and Acute Mucositis in Cancer Patients :
- The study by Meirovitz et al. (2010) found a positive correlation between serum cytokine levels (specifically IL-6) and the severity of mucositis in head and neck cancer patients undergoing chemo-radiation. High levels of IL-6 correlated with the need for a percutaneous endoscopic gastrostomy (PEG) tube installation, indicating the potential of cytokine levels as biomarkers for mucositis severity (Meirovitz et al., 2010).
PEG as a Probe in Intestinal Permeability Studies :
- A study conducted by Jackson et al. (1981) used Polyethylene Glycol (PEG) as a probe molecule to investigate intestinal absorption in patients with eczema and food allergy. The research found that absorption of larger molecular weight molecules was greater than in normal subjects, suggesting a possible intestinal mucosal defect in eczema (Jackson et al., 1981).
Measurement of Pre-Existing Antibodies against PEG :
- A study by Chen et al. (2016) aimed to determine the prevalence of pre-existing anti-PEG antibodies in healthy individuals. The findings suggested that a significant portion of the population has pre-existing anti-PEG antibodies, which may impact the safety and effectiveness of PEGylated medicines. The study emphasized the need for further research to understand the impact of these antibodies on PEGylated therapeutics (Chen et al., 2016).
properties
Product Name |
Cy5-PEG5-Azide |
|---|---|
Molecular Formula |
C44H63ClN6O6 |
Molecular Weight |
807.47 |
IUPAC Name |
N-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl]-6-[(2E)-3,3-dimethyl-2-[(2E,4E)-5-(1,3,3-trimethylindol-1-ium-2-yl)penta-2,4-dienylidene]indol-1-yl]hexanamide;chloride |
InChI |
InChI=1S/C44H62N6O6.ClH/c1-43(2)36-16-11-13-18-38(36)49(5)40(43)20-8-6-9-21-41-44(3,4)37-17-12-14-19-39(37)50(41)25-15-7-10-22-42(51)46-23-26-52-28-30-54-32-34-56-35-33-55-31-29-53-27-24-47-48-45;/h6,8-9,11-14,16-21H,7,10,15,22-35H2,1-5H3;1H |
InChI Key |
HYXHCLSFGUKTRS-UHFFFAOYSA-N |
SMILES |
CC1(C2=CC=CC=C2[N+](=C1C=CC=CC=C3C(C4=CC=CC=C4N3CCCCCC(=O)NCCOCCOCCOCCOCCOCCN=[N+]=[N-])(C)C)C)C.[Cl-] |
Appearance |
Solid powder |
Purity |
>96% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO, DMF, DCM, Water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Cy5-PEG5-azide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-(1H-pyrrol-1-yl)phenyl)-3-methyl-8-(pyridin-3-yl)-1,3-dihydro-2H-imidazo[4,5-c]quinolin-2-one](/img/structure/B1192533.png)
![2-[4-[6-(3,5-Dimethyl-1,2-oxazol-4-yl)-4-(3-phenylmorpholin-4-yl)quinazolin-2-yl]pyrazol-1-yl]ethanol](/img/structure/B1192538.png)
